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Compound of Interest

Compound Name: L-Galactose-13C-1

Cat. No.: B12400809

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the chemical properties, metabolic
significance, and experimental applications of L-Galactose-1-13C. As a stable isotope-labeled
monosaccharide, it serves as a powerful tracer in metabolic research, nutritional studies, and
pharmaceutical development.

Core Chemical Properties

L-Galactose-1-13C is the isotopically labeled form of L-Galactose, where the carbon atom at
the C1 position is replaced with the 13C isotope. This substitution increases the molecular
weight by approximately one unit compared to the unlabeled compound, enabling its detection
and quantification by mass spectrometry.
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Property Value Source

Chemical Formula Cs513CH1206 [1]

Molecular Weight 181.15 g/mol [1][2]

Appearance White Solid (Assumed) General knowledge
Parent Compound CAS 15572-79-9 (L-Galactose) [3114]

Labeled Compound CAS 12?;)19_30_8 (D-Galactose-1- [5]

OC--INVALID-LINK----
Canonical SMILES INVALID-LINK----INVALID- [1][2]
LINK----INVALID-LINK--C=0

Note: The CAS number for the specific L-Galactose-1-13C isomer is not readily available; the
CAS for the D-isomer is provided for reference.

Metabolic Pathways and Significance

Isotopically labeled carbohydrates are invaluable for tracing metabolic pathways.[6] L-
Galactose-1-13C can be used to investigate novel metabolic routes in various organisms and
to study the complexities of glycan biosynthesis and carbohydrate utilization.[7]

L-Galactose Metabolism in Bacteroides vulgatus

A novel metabolic pathway for L-galactose has been identified in the human gut bacterium
Bacteroides vulgatus.[8][9] This pathway converts L-galactose into intermediates that can enter
central metabolism. The process involves three key enzymatic steps.[3][9]

L-Galactose Metabolism in B. vulgatus
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L-Galactose metabolic pathway in B. vulgatus.
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Context: D-Galactose Metabolism in Humans (Leloir
Pathway)

For context, the primary pathway for galactose metabolism in humans is the Leloir pathway,
which processes D-galactose.[10][11] This pathway converts D-galactose into glucose-1-
phosphate, which can then enter glycolysis.[11][12] Understanding this canonical pathway is
crucial for researchers studying galactose metabolism and related disorders.

Human D-Galactose Metabolism (Leloir Pathway)

Glucose-1-Phosphate
|
I
UDP-Glucose

Galactokinase UDP-Galactose-4'-Epimerase
a-D-Galactose GALK Galactose-1-Phosphate GALH P UDP-Galactose (GALE) g UDP-Glucose

UDP-Glucose

Click to download full resolution via product page
The Leloir Pathway for D-Galactose metabolism.

Experimental Protocols & Workflows

The use of L-Galactose-1-13C in research requires robust protocols for its synthesis,

purification, and analysis.

Synthesis Protocol: Chemo-enzymatic Method

A common strategy for synthesizing 13C-labeled monosaccharides at the C1 position is an
adaptation of the Fischer-Sowden reaction, which involves the addition of labeled nitromethane
to a shorter aldose.[13][14]

Objective: To synthesize L-Galactose-1-13C from L-arabinose.
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Materials:

L-arabinose

Nitromethane-13C (13CHsNO2)

Sodium methoxide

Sulfuric acid

Dowex resin

Standard laboratory glassware and purification apparatus

Methodology:

Nitromethane Addition (Chain Extension): L-arabinose is reacted with 13C-labeled
nitromethane in the presence of a base (e.g., sodium methoxide). This reaction forms a
mixture of epimeric nitro-alcohols.

Nef Reaction: The resulting nitro-alcohol mixture is treated with a strong acid (e.g., sulfuric
acid) to hydrolyze the nitro group into an aldehyde, yielding a mixture of L-Galactose-1-13C
and its C2 epimer, L-talose-1-13C.[13]

Purification: The epimeric sugars are separated using column chromatography (e.g., with a
Dowex resin) to isolate pure L-Galactose-1-13C.

Characterization: The final product's identity and isotopic enrichment are confirmed using
High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear
Magnetic Resonance (NMR) spectroscopy.[14]
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Workflow for the synthesis of L-Galactose-1-13C.

Analytical Protocol: LC-MS for Quantification

Liquid Chromatography-Mass Spectrometry (LC-MS) is the preferred method for analyzing and
quantifying isotopically labeled sugars in complex biological samples.[15]

Objective: To detect and quantify L-Galactose-1-13C in a biological matrix.
Methodology:
e Sample Preparation:

o For complex carbohydrates (glycans), perform acid hydrolysis (e.g., with trifluoroacetic
acid) to release the constituent monosaccharides.[15]
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o Neutralize the sample and remove particulates by centrifugation or filtration.

o Derivatization (e.g., with 1-phenyl-3-methyl-5-pyrazolone, PMP) may be performed to
improve chromatographic separation and detection sensitivity, though it is optional for MS
detection.[15]

o Chromatographic Separation (HPLC):

o Separate the monosaccharides using an appropriate HPLC column, such as an amide
column, which is effective for polar compounds like sugars.[16]

o Use an isocratic or gradient elution with a mobile phase typically consisting of acetonitrile
and water.

o Mass Spectrometric Detection (MS):

o Use a mass spectrometer (e.g., a single quadrupole or tandem MS) with an electrospray
ionization (ESI) source.[15]

o Monitor the specific mass-to-charge ratio (m/z) for L-Galactose-1-13C. The use of Single
lon Recording (SIR) enhances selectivity and sensitivity.[16]

o Quantification is achieved by comparing the signal intensity to a calibration curve
generated from standards of known concentrations.
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Analytical workflow for L-Galactose-1-13C using LC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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